5-(4-(Benzyloxy)phenyl)-4-(4-butoxybenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-1H-pyrrol-2(5H)-one

• CAS No.: 617695-75-7
• Molecular Formula: C33H31NO6
• Molecular Weight: 537.6 g/mol
• IUPAC Name: (4E)-4-[(4-butoxyphenyl)-hydroxymethylidene]-1-(furan-2-ylmethyl)-5-(4-phenylmethoxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C33H31NO6/c1-2-3-19-38-26-17-13-25(14-18-26)31(35)29-30(34(33(37)32(29)36)21-28-10-7-20-39-28)24-11-15-27(16-12-24)40-22-23-8-5-4-6-9-23/h4-18,20,30,35H,2-3,19,21-22H2,1H3/b31-29+
• InChI Key: YNZPZSLIJWSDSO-OWWNRXNESA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=CC=CO3)C4=CC=C(C=C4)OCC5=CC=CC=C5)/O
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CC=CO3)C4=CC=C(C=C4)OCC5=CC=CC=C5)O

Description

This compound belongs to the pyrrol-2(5H)-one class, characterized by a five-membered lactam ring with diverse substituents. Its structure includes:

• Position 1: Furan-2-ylmethyl group (enhancing aromatic π-π interactions).
• Position 3: Hydroxyl group (imparting hydrogen-bonding capacity).
• Position 4: 4-Butoxybenzoyl moiety (contributing lipophilicity and steric bulk).
• Position 5: 4-(Benzyloxy)phenyl group (providing additional aromaticity and solubility modulation).

Synthesis typically involves multi-step reactions, including pyrrole ring formation, benzoylation, and functional group coupling under controlled conditions (e.g., inert atmosphere, catalysts like Pd for cross-coupling) . Reported purity exceeds 97% in optimized protocols .

Biological Activity

5-(4-(Benzyloxy)phenyl)-4-(4-butoxybenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a complex organic compound notable for its unique structural features and potential biological activities. This article explores its biological activity, including synthesis methods, pharmacological evaluations, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

• Molecular Formula : C33H31NO6
• Molecular Weight : 537.6 g/mol
• Functional Groups : Hydroxyl, carbonyl, benzyloxy, and butoxybenzoyl groups.

The presence of these functional groups suggests that the compound may exhibit various biological activities due to its chemical reactivity and ability to interact with biological targets.

Biological Activity

Preliminary studies indicate that compounds with similar structural motifs often exhibit a range of biological activities. The following table summarizes some of the known biological activities associated with structurally related compounds:

Compound Name	Structural Features	Biological Activity
4-Hydroxycoumarin	Contains a coumarin structure	Anticoagulant
Benzofuran derivatives	Fused benzofuran rings	Antimicrobial
Pyrrole-based compounds	Pyrrole ring with various substitutions	Anticancer

The unique combination of functional groups in 5-(4-(Benzyloxy)phenyl)-4-(4-butoxybenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-1H-pyrrol-2(5H)-one may confer distinct biological activities not observed in simpler derivatives.

Research suggests that the compound may interact with various biological pathways. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's interaction with proteins or nucleic acids. The carbonyl group associated with the pyrrole structure may facilitate reactions that lead to biological activity, such as enzyme inhibition or receptor binding.

Pharmacological Evaluations

In vitro studies have been conducted to assess the compound's efficacy against various pathogens and its potential therapeutic applications:

• Anticancer Activity : Similar pyrrole derivatives have shown promising anticancer properties by inducing apoptosis in cancer cells.
• Antimicrobial Activity : Related compounds have demonstrated effectiveness against bacterial and fungal strains, suggesting potential use in treating infections.
• Antiparasitic Activity : Research into compounds with similar structures has indicated activity against protozoan parasites, which could be relevant for developing treatments for diseases like malaria and leishmaniasis.

Study 1: Anticancer Efficacy

A study investigated the anticancer properties of pyrrole-based compounds, revealing that certain derivatives inhibited the proliferation of cancer cell lines at micromolar concentrations. The mechanism was attributed to the induction of apoptosis via mitochondrial pathways.

Study 2: Antimicrobial Properties

Another research effort focused on evaluating the antimicrobial activity of structurally similar compounds against a range of bacterial strains. The findings indicated significant inhibition of growth for Gram-positive bacteria, suggesting potential applications in antibiotic development.

Study 3: Antiparasitic Screening

In a screening study against Plasmodium falciparum (the causative agent of malaria), compounds similar to 5-(4-(Benzyloxy)phenyl)-4-(4-butoxybenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-1H-pyrrol-2(5H)-one showed promising activity, highlighting their potential as novel antimalarial agents.

Comparison with Similar Compounds

Structural Variations and Their Impacts

Key structural variations in analogous compounds influence chemical reactivity, solubility, and biological activity. Below is a comparative analysis:

Table 1: Structural and Functional Group Comparisons

Compound Name / Evidence ID	Position 1 Substituent	Position 4 Benzoyl Group	Position 5 Substituent	Notable Features
Target Compound	Furan-2-ylmethyl	4-Butoxybenzoyl	4-(Benzyloxy)phenyl	High lipophilicity; furan enhances π-stacking
Compound A ()	Pyridin-3-ylmethyl	3-Fluoro-4-methoxybenzoyl	4-(Benzyloxy)phenyl	Fluorine increases electronegativity
4-(4-Butoxybenzoyl) analog ()	Furan-2-ylmethyl	4-Butoxybenzoyl	3-Methoxy-4-(pentyloxy)phenyl	Extended alkoxy chain improves solubility
Compound ()	2-Methoxyethyl	3-Fluoro-4-methoxybenzoyl	4-(Benzyloxy)phenyl	Methoxyethyl enhances aqueous solubility
5-(3-(Benzyloxy)phenyl) ()	Furan-2-ylmethyl	4-Fluorobenzoyl	3-(Benzyloxy)phenyl	Fluorobenzoyl increases metabolic stability
Compound 20 ()	2-Hydroxypropyl	4-Methylbenzoyl	4-tert-Butylphenyl	tert-Butyl group adds steric hindrance

Unique Advantages of the Target Compound

• Dual Alkoxy Groups : The 4-butoxy (position 4) and 4-benzyloxy (position 5) groups synergistically improve lipid solubility without compromising stability.
• Furan vs. Heterocycles : Unlike pyridine () or thiadiazole () substituents, the furan group reduces cytotoxicity risks while maintaining target engagement .